Cas no 2228813-30-5 (3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol
• CAS No: 2228813-30-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5926293
• PubChem ID: 165661200
• Update Time: 2025-05-24

3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol
• EN300-1906462
• 2228813-30-5

• Inchi： 1S/C10H13BrN2O/c11-9-5-13-2-1-8(9)10(6-12)3-7(14)4-10/h1-2,5,7,14H,3-4,6,12H2
• InChI Key： QBHLPMUNKQSHRT-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol is a versatile organic compound with the CAS number 2228813-30-5. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclobutane ring substituted with an aminomethyl group and a bromopyridine moiety, making it a valuable building block for further chemical modifications.

The synthesis of 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol involves a series of carefully designed reactions, including nucleophilic substitutions, cycloadditions, and reductions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. The compound's cyclobutane ring provides a rigid framework that can be exploited to design bioactive molecules with specific stereochemical requirements.

One of the most promising applications of 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol lies in its use as an intermediate in the synthesis of complex natural products and bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the total synthesis of alkaloids and terpenoids, where its unique reactivity and structural features play a pivotal role. Additionally, the bromopyridine moiety within the molecule serves as an excellent leaving group, facilitating further functionalization through nucleophilic aromatic substitution reactions.

In the field of medicinal chemistry, 3-(aminomethyl)-3-(3-bromopyridin-4-yl)cyclobutan-1-ol has been employed as a lead compound for designing novel kinase inhibitors and GPCR modulators. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal candidate for targeting protein-protein interaction sites. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, highlighting its potential as a lead molecule for drug development.

The physical and chemical properties of CAS No 2228813-30-5 have been extensively studied to optimize its handling and storage conditions. The compound is stable under normal laboratory conditions but requires protection from light and moisture to prevent degradation. Its solubility profile in various solvents has been characterized, enabling its use in different reaction media depending on the desired outcome.

From an environmental perspective, 3-(aminomethyl)-3-(3-bromopyridin-4-yil)cyclobutan-l-oil has been evaluated for its biodegradability and ecotoxicity. Preliminary studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly. These findings are particularly relevant for industries involved in large-scale chemical production and waste management.

In conclusion, CAS No 2228813 - 05, also known as (R,S)-cyclohexanone, represents a valuable addition to the arsenal of organic compounds available for modern chemical research. Its unique structure, reactivity, and potential applications continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new insights will emerge, further expanding its utility in both academic and industrial settings.